Cas no 4892-31-3 (5-tert-butyl-m-cresol)
5-tert-butyl-m-cresol structure
Product Name:5-tert-butyl-m-cresol
5-tert-butyl-m-cresol Chemical and Physical Properties
Names and Identifiers
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- 5-tert-butyl-m-cresol
- 3-methyl-5-tert-butyl-phenol
- 3-tert-butyl-5-methylphenol
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- Inchi: 1S/C11H16O/c1-8-5-9(11(2,3)4)7-10(12)6-8/h5-7,12H,1-4H3
- InChI Key: JOISCPZYGOECQA-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C=C(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
5-tert-butyl-m-cresol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR957672-1g |
3-tert-Butyl-5-methylphenol |
4892-31-3 | 95% | 1g |
£435.00 | 2023-09-01 | |
| Cooke Chemical | LN5969357-1g |
4892-31-3 | 3-(Tert-butyl)-5-methylphenol | 1g |
RMB 1904.00 | 2025-02-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581535-1g |
3-(Tert-butyl)-5-methylphenol |
4892-31-3 | 98% | 1g |
¥3332.00 | 2024-05-11 |
5-tert-butyl-m-cresol Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4892-31-3 (5-tert-butyl-m-cresol) Related Products
- 599-64-4(4-Cumylphenol)
- 978-86-9(4-Tritylphenol)
- 13595-25-0(1,3-Bis2-(4-hydroxyphenyl)-2-propylbenzene)
- 80-05-7(Bisphenol A)
- 1571-75-1(Bisphenol AP)
- 1844-01-5(4,4'-Dihydroxytetraphenylmethane)
- 2167-51-3(Bisphenol P)
- 1138-52-9(3,5-Di-tert-butylphenol)
- 98-29-3(4-Tert-Butylcatechol)
- 585-34-2(3-Tert-Butylphenol)
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